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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides foundational information on diarylide yellow pigments, a

significant class of organic colorants. This document covers their core chemistry, synthesis,

and physical properties, with a focus on quantitative data and detailed experimental

methodologies.

Introduction to Diarylide Yellow Pigments
Diarylide yellow pigments are organic compounds widely used as colorants in various

applications, including printing inks, plastics, and coatings.[1][2] They belong to the larger class

of azo pigments and are characterized by the presence of two azo groups (–N=N–) in their

molecular structure. These pigments are synthesized from derivatives of benzidine.[3] First

synthesized in 1911, they gained widespread use in the 1930s.[4] Diarylide yellows are known

for their strong color, good lightfastness, and thermal stability.[1][2]

Chemical Structure and Synthesis
The general chemical structure of diarylide yellow pigments is based on a central biphenyl core

derived from a substituted benzidine, which is coupled with two acetoacetanilide molecules.

The wide range of available yellow to reddish-yellow shades is achieved by varying the

substituents on both the benzidine and the acetoacetanilide moieties.

The synthesis of diarylide yellow pigments is a two-step process:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1172513?utm_src=pdf-interest
https://store.astm.org/d2244-23.html
https://www.micomlab.com/micom-testing/astm-d4303/
https://icc-es.org/testing/astm-d2244/
https://cameo.mfa.org/wiki/Diarylide_dye
https://store.astm.org/d2244-23.html
https://www.micomlab.com/micom-testing/astm-d4303/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diazotization: An aromatic diamine (a benzidine derivative) is treated with a nitrosating

agent, typically nitrous acid (generated in situ from sodium nitrite and a strong acid like

hydrochloric acid), to form a bis-diazonium salt. This reaction is carried out at low

temperatures to ensure the stability of the diazonium salt.

Azo Coupling: The resulting bis-diazonium salt is then reacted with an acetoacetanilide

coupling component. The coupling reaction is an electrophilic substitution where the

diazonium salt acts as the electrophile and the activated aromatic ring of the

acetoacetanilide is the nucleophile.

This synthesis process is versatile, allowing for the production of a wide array of pigments with

tailored properties by modifying the starting materials.

Quantitative Data on Physicochemical Properties
The performance of diarylide yellow pigments is determined by a range of physicochemical

properties. The following tables summarize key quantitative data for several common diarylide

yellow pigments.

Table 1: General and Physical Properties of Selected Diarylide Yellow Pigments
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Property
Pigment
Yellow 12

Pigment
Yellow 13

Pigment
Yellow 14

Pigment
Yellow 17

Pigment
Yellow 55

Pigment
Yellow 83

CI Name
Pigment

Yellow 12

Pigment

Yellow 13

Pigment

Yellow 14

Pigment

Yellow 17

Pigment

Yellow 55

Pigment

Yellow 83

CI Number 21090 21100 21095 21105 21096 21108

CAS

Number
6358-85-6 5102-83-0 5468-75-7 4531-49-1 6358-37-8 5567-15-7

Molecular

Formula

C₃₂H₂₆Cl₂

N₆O₄

C₃₆H₃₄Cl₂

N₆O₄

C₃₄H₃₀Cl₂

N₆O₄

C₃₄H₃₀Cl₂

N₆O₆

C₃₄H₃₀Cl₂

N₆O₄

C₃₆H₃₂Cl₄N

₆O₈

Specific

Gravity

(g/cm³)

1.3 - 1.6 1.3 - 1.5 1.4 - 1.5[5] 1.4[6] 1.5 1.5[7][8]

Oil

Absorption

( g/100g )

40 - 65 49[9] 35 - 45[10]
37 - 55[6]

[11]
40 - 50[12]

65 - 75[7]

[8]

pH 6.0 - 7.5 5.0 - 7.5[9]
6.0 -

7.0[10]

6.5 -

7.5[11]

6.0 -

7.0[12]

5.5 - 7.5[7]

[8]

Table 2: Performance Properties of Selected Diarylide Yellow Pigments
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Property
Pigment
Yellow 12

Pigment
Yellow 13

Pigment
Yellow 14

Pigment
Yellow 17

Pigment
Yellow 55

Pigment
Yellow 83

Lightfastne

ss (BWS,

1-8)

5-6 6[9] 6[10] 6[11] 7[12] 6-7[7]

Heat

Stability

(°C)

180-200 199[9] 180[10] 180[11] 160[12] 199[7][8]

Water

Resistance

(1-5)

5 5[9] 5 5[6] 5 5[7]

Ethanol

Resistance

(1-5)

4 5[9] 4-5 5[6] Good 4[7]

Xylene

Resistance

(1-5)

3 3-4[9] 3 3[6] - 3-4[7][8]

Acid

Resistance

(1-5)

5 5[9] 5 5[6] 5 5[7][8]

Alkali

Resistance

(1-5)

5 5[9] 5 5[6] 5 5[7][8]

(Note: Lightfastness is rated on the Blue Wool Scale (BWS), where 8 is outstanding.

Resistance properties are rated on a scale of 1 to 5, where 5 is excellent.)

Experimental Protocols
This section outlines detailed methodologies for the synthesis and analysis of diarylide yellow

pigments.

Synthesis of Pigment Yellow 83
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This protocol is a representative example of the synthesis of a diarylide yellow pigment.

Materials:

3,3'-Dichlorobenzidine (DCB)

Hydrochloric acid (30-37%)

Sodium nitrite

4-Chloro-2,5-dimethoxyacetoacetanilide (Coupling component)

Sodium hydroxide

Acetic acid (glacial)

Deionized water

Ice

Procedure:

Diazotization:

In a reaction vessel, disperse 3,3'-dichlorobenzidine in deionized water and add

hydrochloric acid. Stir to form a slurry.

Cool the slurry to 0-5 °C using an ice bath.

Slowly add a solution of sodium nitrite in deionized water to the cooled slurry while

maintaining the temperature below 5 °C. The addition should be done dropwise to control

the exothermic reaction.

Stir the mixture for 1-2 hours at 0-5 °C to ensure complete diazotization. The resulting

solution is the bis-diazonium salt solution.

Coupling:
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In a separate vessel, dissolve the 4-chloro-2,5-dimethoxyacetoacetanilide coupling

component in a dilute solution of sodium hydroxide in deionized water.

Cool this solution to 10-15 °C.

Slowly add the bis-diazonium salt solution to the coupling component solution with

vigorous stirring. The pH of the reaction mixture should be maintained between 4.0 and

6.0 by the addition of acetic acid or a buffer solution.

Continue stirring for 2-4 hours, allowing the coupling reaction to go to completion. A yellow

precipitate of the pigment will form.

Post-treatment:

Heat the pigment slurry to 80-95 °C and hold for 1-2 hours to promote pigment

crystallization and improve its properties.

Filter the hot slurry and wash the pigment cake thoroughly with hot deionized water until

the filtrate is neutral and free of soluble salts.

Dry the pigment in an oven at 60-80 °C.

The dried pigment is then pulverized to a fine powder.

Analytical Methods
4.2.1. Lightfastness Testing (ASTM D4303)

The lightfastness of diarylide yellow pigments can be evaluated using accelerated weathering

tests according to ASTM D4303.[2][13][14][15][16]

Specimen Preparation: The pigment is dispersed in a suitable vehicle (e.g., acrylic emulsion

for paint) and applied to a substrate to form a uniform film. A portion of the specimen is

masked to serve as an unexposed reference.

Exposure: The specimens are exposed to a controlled light source, such as a xenon arc

lamp (simulating daylight through glass) or fluorescent UV lamps, for a specified duration or

until a certain radiant exposure is reached.[2][17][18][19][20][21]
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Evaluation: The color difference (ΔE*) between the exposed and unexposed areas is

measured using a spectrophotometer or colorimeter according to ASTM D2244.[1][3][7][22]

[23] The lightfastness is then categorized based on the magnitude of the color change.

4.2.2. High-Performance Liquid Chromatography (HPLC)

HPLC is used to assess the purity of the pigment and to detect any residual starting materials

or by-products.

Sample Preparation: A known amount of the pigment is dissolved in a suitable solvent (e.g.,

dimethylformamide or N-methyl-2-pyrrolidone). The solution is filtered through a syringe filter

before injection.

Chromatographic Conditions: A reversed-phase C18 column is typically used. The mobile

phase is often a gradient of an aqueous buffer and an organic solvent like acetonitrile or

methanol.

Detection: A UV-Vis detector is used to monitor the eluent at the wavelength of maximum

absorbance of the pigment and any potential impurities.

Quantification: The concentration of impurities can be determined by comparing their peak

areas to those of known standards.

4.2.3. X-Ray Diffraction (XRD)

XRD is employed to determine the crystalline structure and identify the polymorphic form of the

pigment.

Sample Preparation: A fine powder of the pigment is packed into a sample holder.

Data Acquisition: The sample is irradiated with monochromatic X-rays, and the diffraction

pattern is recorded over a range of 2θ angles.

Analysis: The resulting diffractogram, a plot of intensity versus 2θ, is a fingerprint of the

crystalline structure. It can be compared to reference patterns to identify the specific

polymorph.
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4.2.4. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the pigment molecule,

confirming its chemical structure.

Sample Preparation: A small amount of the pigment powder is mixed with potassium bromide

(KBr) and pressed into a pellet. Alternatively, an Attenuated Total Reflectance (ATR)

accessory can be used for direct analysis of the powder.

Data Acquisition: The sample is placed in the path of an infrared beam, and the absorbance

of infrared radiation at different wavenumbers is measured.

Analysis: The resulting spectrum shows absorption bands corresponding to the vibrational

frequencies of the various functional groups in the molecule, which helps in confirming the

identity of the pigment.

Visualizations
Experimental Workflow: Synthesis of Diarylide Yellow
Pigment
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Azo Coupling
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Caption: General experimental workflow for the synthesis of a diarylide yellow pigment.
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Logical Relationship: Structure-Property Relationship in
Diarylide Yellow Pigments

Chemical Structure

Pigment Properties
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(Substituents)
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Caption: Relationship between chemical structure and final properties of diarylide yellow

pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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